methyl 4-(2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H21FN2O5/c1-15-11-20(27)21(31-14-17-5-3-4-6-19(17)24)12-26(15)13-22(28)25-18-9-7-16(8-10-18)23(29)30-2/h3-12H,13-14H2,1-2H3,(H,25,28)
• InChI Key: IPNFWPFAZWWCMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1CC(=O)NC2=CC=C(C=C2)C(=O)OC)OCC3=CC=CC=C3F
• Molecular Formula: C23H21FN2O5
• Molecular Weight: 424.4 g/mol

Description

Methyl 4-(2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C23H21FN2O5 and its molecular weight is 424.428. The purity is usually 95%.
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Scientific Research Applications

Electrosynthesis of Fluoroorganic Compounds

The study on electrosynthesis of fluoroorganic compounds provides insights into the methods for side chain monofluorination of polymethylbenzenes and the formation of polyalkylbenzylacetamides as by-products. This process involves electron transfer leading to radical-cation formation, which is crucial for understanding the synthesis of fluorinated organic molecules, potentially including those similar to the queried compound (Bensadat et al., 1980).

Synthesis of Uridine Diphosphate Derivatives

Research on the synthesis of uridine diphosphate derivatives involving benzyl 2-acetamido compounds showcases the significance of these compounds in the synthesis of complex molecules, which could be linked to the broader application in nucleotide synthesis and medicinal chemistry (Thomas et al., 1988).

Oxindole Synthesis via Palladium-catalyzed CH Functionalization

The application in oxindole synthesis, where palladium-catalyzed CH functionalization is employed, highlights the role of complex molecules in facilitating chemical reactions that are pivotal in pharmaceutical synthesis and material science (Magano et al., 2014).

Spectroscopic and Quantum Mechanical Studies

Studies involving spectroscopic and quantum mechanical analyses of bioactive benzothiazolinone acetamide analogs underline the application of complex molecules in drug discovery and design, emphasizing on ligand-protein interactions and the potential for photovoltaic efficiency modeling (Mary et al., 2020).